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Compound of Interest

Compound Name: 3'-piperazine-6-BIO

Cat. No.: B1191746

Get Quote

For researchers, scientists, and drug development professionals, a deep understanding of the

compounds they handle is paramount, not only for experimental success but for personal and

environmental safety. This guide provides essential, immediate safety and logistical information

for the handling of 3'-piperazine-6-BIO, a potent glycogen synthase kinase-3 (GSK-3) inhibitor.

[1][2][3][4][5] By providing procedural, step-by-step guidance, this document aims to be the

preferred source for laboratory safety and chemical handling, fostering a culture of safety and

trust.

Understanding the Risks: Hazard Identification
3'-piperazine-6-BIO, also known as 6-Bromoindirubin-3'-oxime (BIO)[6], is a potent kinase

inhibitor that requires careful handling. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), this compound is classified with the following

hazards:

Skin Irritation (H315): Causes skin irritation.[6]

Eye Irritation (H319): Causes serious eye irritation.[6]

Respiratory Irritation (H335): May cause respiratory irritation.[6]
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While one source suggests it is not a hazardous substance according to Regulation (EC) No.

1272/2008, it is crucial to handle it with the appropriate precautions due to its biological activity

and the potential for irritation.[7]

Core Directive: Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is non-negotiable when working with

3'-piperazine-6-BIO to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.

Body Part Recommended Protection Specifications

Eyes
Safety glasses with side

shields or safety goggles.

Must be worn to protect from

splashes.

Hands

Chemical-resistant gloves

(double gloving is

recommended).

Nitrile gloves are a suitable

option. One pair should be

worn under the lab coat cuff

and the second pair over the

cuff. Gloves should be

changed immediately if

damaged or contaminated.[8]

Body
Impervious clothing, such as a

lab coat or gown.

Gowns should be worn during

all activities involving the

compound, including

compounding, administration,

and waste disposal.[8][9]

Respiratory
NIOSH-approved respirator

(e.g., N95).

Recommended when there is

a risk of generating airborne

powder or aerosols, or when

handling the compound

outside of a certified chemical

fume hood.[8][10]

Operational Plan: Handling and Disposal
Handling:
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Ventilation: All work with 3'-piperazine-6-BIO should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[10][11][12]

Avoidance of Dust and Aerosols: Procedures that could generate dust or aerosols should be

minimized. If unavoidable, appropriate respiratory protection is mandatory.[10][13]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before breaks, and at the end of the workday.[10][14][15] Do not eat, drink, or

smoke in laboratory areas.[15]

Storage:

Container: Keep the container tightly sealed in a cool, dry, and well-ventilated place.[10][14]

[16]

Environment: Protect from light and moisture.[11][14][16]

Disposal:

Waste: Dispose of 3'-piperazine-6-BIO and any contaminated materials as hazardous

chemical waste in accordance with local, state, and federal regulations.[10][11][15] Do not

allow the substance to be released into the environment.[10][13]

Emergency Procedures: In Case of Exposure
Immediate and appropriate action is critical in the event of an exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10][14]

[17]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.[10][14][17]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.[10][14]
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Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Wash out mouth with water. Seek

immediate medical attention.[10][14]

Visualizing the Workflow: PPE Selection and Use
The following diagram illustrates the decision-making process and workflow for the proper

selection and use of PPE when handling 3'-piperazine-6-BIO.
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Preparation Phase

Donning Sequence

Handling & Disposal

Doffing Sequence (to avoid contamination)

Start: Handling 3'-piperazine-6-BIO

Assess Risk of Exposure
(e.g., solid, solution, potential for aerosolization)

Select Appropriate PPE based on Risk Assessment

1. Don Lab Coat/Gown

2. Don First Pair of Gloves (under cuff)

3. Don Respirator (if required)

4. Don Eye Protection

5. Don Second Pair of Gloves (over cuff)

Perform Experimental Work in a Fume Hood

Dispose of Waste in Designated Hazardous Waste Container

1. Remove Outer Gloves

2. Remove Gown

3. Remove Eye Protection

4. Remove Respirator

5. Remove Inner Gloves

6. Wash Hands Thoroughly

End

Click to download full resolution via product page
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Caption: A workflow diagram for the selection and use of Personal Protective Equipment (PPE)

when handling 3'-piperazine-6-BIO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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